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Compound of Interest

Compound Name: 1,3-Dichlorobutane

Cat. No.: B052869

Technical Support Center: Managing 1,3-
Dichlorobutane Exposure

This guide provides essential information for researchers, scientists, and drug development
professionals on safely managing 1,3-Dichlorobutane, with a specific focus on troubleshooting
and mitigating respiratory and eye irritation.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dichlorobutane and what are its primary hazards?

Al: 1,3-Dichlorobutane (CAS No: 1190-22-3) is a clear, colorless, flammable liquid.[1][2] Its
primary hazards, according to the Globally Harmonized System (GHS), include being a
flammable liquid (Category 3), causing serious eye irritation (Category 2), and potentially
causing respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[3]
[4][5][6] It is also known to be a lachrymator, a substance that stimulates the flow of tears.[1][5]

[7]
Q2: What are the immediate symptoms of exposure to 1,3-Dichlorobutane?

A2: Immediate symptoms of eye contact include serious irritation, stinging, tearing, redness,
and swelling.[8] Inhalation can irritate the nose, throat, and lungs, leading to coughing,
wheezing, or shortness of breath.[1][9] Skin contact causes irritation, and ingestion may lead to
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gastrointestinal issues like nausea and vomiting.[1] The toxicological properties of this chemical
have not been fully investigated.[1][3]

Q3: What is the correct first aid procedure for eye contact with 1,3-Dichlorobutane?

A3: If 1,3-Dichlorobutane comes into contact with the eyes, immediately flush the eyes with
plenty of water for at least 15 minutes, making sure to occasionally lift the upper and lower
eyelids.[1][3] It is important to remove contact lenses if present and easy to do so, and then
continue rinsing.[3][4] Seek prompt medical attention.[1][3]

Q4: What should I do if I inhale vapors of 1,3-Dichlorobutane?

A4: Immediately move from the exposure area to a location with fresh air.[1][4] If you are
having difficulty breathing, qualified personnel should administer oxygen.[1][3] If breathing has
stopped, begin artificial respiration.[1] It is crucial to get medical aid, especially if a cough or
other symptoms appear.[1]

Q5: What specific Personal Protective Equipment (PPE) is required when handling 1,3-
Dichlorobutane?

A5: When handling this chemical, the following PPE is mandatory:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
that comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[1][3] A
face shield is also recommended for splash protection.[10]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[1][3][4]

» Respiratory Protection: All work should be conducted in a certified chemical fume hood.[10] If
exposure limits may be exceeded or irritation is experienced, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[1][3]

Q6: How should 1,3-Dichlorobutane be stored safely?

A6: Store 1,3-Dichlorobutane in a tightly closed container in a cool, dry, and well-ventilated
area designated as a flammables area.[1][3][4] It is critical to keep it away from heat, sparks,
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open flames, and other sources of ignition.[1][3][4]
Q7: What substances are incompatible with 1,3-Dichlorobutane?

A7: Avoid contact with strong oxidizing agents and strong bases, as these are incompatible
with 1,3-Dichlorobutane.[1]

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 1,3-
Dichlorobutane.

Scenario 1: Accidental Eye Contact

 Issue: | have accidentally splashed a small amount of 1,3-Dichlorobutane in my eye during
an experiment. What is the immediate protocol?

e Solution: Follow the emergency protocol outlined below. The priority is immediate and
thorough irrigation of the affected eye. Do not delay.

o Alert Colleagues: Immediately alert personnel nearby for assistance.

o Proceed to Eyewash Station: Without delay, go to the nearest emergency eyewash
station.

o Begin Flushing: Activate the eyewash station and begin flushing the eye with a continuous
stream of water. Hold the eyelids open with your fingers to ensure water reaches all
surfaces of the eye and eyelid.

o Flush for 15 Minutes: Continue flushing for a minimum of 15 minutes.[1][3][8]

o Remove Contacts: If wearing contact lenses, remove them after the first few minutes of
flushing and continue to rinse.[4]

o Seek Medical Attention: After 15 minutes of flushing, seek immediate professional medical
attention.[1][3] Inform the medical personnel about the chemical you were exposed to.
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o Report Incident: Report the incident to your laboratory supervisor and environmental
health and safety office.

Scenario 2: Inhalation of Vapors

o Issue: After working in the lab, | feel dizzy and have developed a cough. | suspect | may
have inhaled 1,3-Dichlorobutane vapors. What steps should | take?

e Solution: Your symptoms could indicate inhalation exposure. Take the following steps
immediately.

o

Evacuate the Area: Immediately remove yourself from the contaminated area and move to
fresh air.[1][4]

o Alert Others: Inform a colleague or supervisor of the situation.
o Monitor Symptoms: Rest in a comfortable position for breathing.[4]

o Seek Medical Evaluation: Call for medical assistance.[4] Even if symptoms seem to
improve, a medical evaluation is necessary to rule out delayed effects.

o Secure the Area: Ensure that no one enters the area of potential exposure until it has been
assessed and cleared by safety personnel.

o Review Procedures: After the incident, review the experimental setup and procedures to
identify the source of the vapor leak and implement corrective actions, such as improving
ventilation or checking for equipment failure.

Scenario 3: Minor Spill in a Fume Hood

 |Issue: | have spilled approximately 50 mL of 1,3-Dichlorobutane inside my chemical fume
hood. How can | clean this up safely?

e Solution: A minor spill inside a functioning fume hood can be managed by trained laboratory
personnel.

o Ensure Ventilation: Keep the fume hood sash at the lowest practical working height to
maintain proper airflow.

© 2025 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.benchchem.com/product/b052869?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/87851.pdf
https://www.echemi.com/sds/13-dichlorobutane-pid_Seven5998.html
https://www.echemi.com/sds/13-dichlorobutane-pid_Seven5998.html
https://www.echemi.com/sds/13-dichlorobutane-pid_Seven5998.html
https://www.benchchem.com/product/b052869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Alert Personnel: Inform others in the lab of the spill.

o Wear Appropriate PPE: Ensure you are wearing the correct PPE, including chemical
safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[10]

o Contain the Spill: Use a spill control material like absorbent pads or socks to contain the
liquid.[11]

o Remove Ignition Sources: Ensure there are no ignition sources near the fume hood.[8]

o Absorb the Chemical: Cover the spill with an inert absorbent material, such as vermiculite,
sand, or earth.[1] Start from the outside of the spill and work inwards to prevent spreading.
[11]

o Collect Residue: Use non-sparking tools to scoop the absorbed material into a suitable,
labeled container for hazardous waste disposal.[1][3]

o Decontaminate: Wipe the spill area with a cloth or paper towels, then decontaminate the
surface with a mild detergent solution.[11]

o Dispose of Waste: Place all contaminated materials (gloves, absorbent pads, towels) into
the hazardous waste container. Seal and label it appropriately for disposal according to
your institution's guidelines.[4]

Data and Experimental Protocols
Data Presentation

Table 1: Hazard Identification and Classification of 1,3-Dichlorobutane

Hazard Class Category Hazard Statement

H226: Flammable liquid

Flammable Liquids Category 3
and vapor[4][5][6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[4][5][6]
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| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[4][5][6] |

Table 2: Physical and Chemical Properties of 1,3-Dichlorobutane

Property Value

CAS Number 1190-22-3[6]

Molecular Formula C4HsClI2[6]

Molecular Weight 127.01 g/mol [6]
Appearance Clear, colorless liquid[1][2]
Boiling Point 134 °C (lit.)[6]

Density 1.115 g/mL at 25 °C (lit.)[6]

| Flash Point | 31 °C (87.8 °F) - closed cup[6] |

Table 3: Summary of In-Vivo Eye Irritation Study (Rabbit)[12]
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Observatio Redness Chemosis Opacity .
) Iris Score Notes
n Time Score Score Score
Slight
1 hour 2 2 0 0 ocular
discharge

Intensification
of

4 hours 3 3 0 0 ) )
conjunctival

response

Ocular
discharge;
Opacit

24 hours 3 2 1 1 P .y
affecting 25-
50% of

cornea

Opacity
affecting <
25% of

cornea

48 hours 3 2 1 1

Result Interpretation: The substance was classified under Category 1 (irreversible effects on
the eye) based on the precautionary principle, as the animal was humanely euthanized after 48
hours due to the severity of the irritation.[12]

Experimental Protocols

Protocol: Acute Eye Irritation/Corrosion Study (Based on OECD Guideline 405)[12]

o Objective: To assess the potential for 1,3-Dichlorobutane to cause eye irritation or
corrosion.

o Test System: A single male albino rabbit was used for the study.

o Methodology:
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o Dosing: A volume of 0.1 mL of undiluted 1,3-Dichlorobutane was instilled into the lower
conjunctival sac of one eye of the rabbit.

o Post-Dosing: The treated eye was gently held closed for a few seconds to prevent loss of
the test substance. The eye was not irrigated following instillation.

o Observation: The rabbit's immediate pain response was scored. Ocular reactions,
including redness, chemosis (swelling), corneal opacity, and effects on the iris, were
systematically scored at 1, 4, 24, and 48 hours post-instillation.

o Endpoint: The study concluded after 48 hours. Due to the severe and non-reversing nature
of the conjunctival irritation, the animal was humanely euthanized.

e Results: The substance produced severe conjunctival irritation within four hours, which
intensified over the observation period. Minor corneal opacity developed by day one and
persisted. These results led to a classification of causing irreversible effects on the eye.[12]

Visualizations and Pathways
Diagrams
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Caption: Emergency first aid workflow for eye exposure to 1,3-Dichlorobutane.
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Caption: Workflow for cleaning up a minor 1,3-Dichlorobutane spill in a fume hood.
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Caption: General signaling pathway for chemical-induced ocular irritation.
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Caption: The hierarchy of controls for mitigating exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
¢ 2. Page loading... [guidechem.com]

o 3. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 12/14 Tech Support


https://www.benchchem.com/product/b052869?utm_src=pdf-body-img
https://www.benchchem.com/product/b052869?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/87851.pdf
https://www.guidechem.com/encyclopedia/1-3-dichlorobutane-dic239386.html
https://www.fishersci.com/store/msds?partNumber=AC113250500&productDescription=1%2C3-DICHLOROBUTANE%2C+99%25+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

. echemi.com [echemi.com]

. 1,3-Dichlorobutane | C4H8CI2 | CID 14480 - PubChem [pubchem.ncbi.nim.nih.gov]
. 1,3-Dichlorobutane 99 1190-22-3 [sigmaaldrich.com]

. 1,3-Dichlorobutane - Hazardous Agents | Haz-Map [haz-map.com]

. cdn.chemservice.com [cdn.chemservice.com]

°
© (0] ~ [o2] ol H

. nj.gov [nj.gov]

¢ 10. benchchem.com [benchchem.com]

e 11. lin-web.clarkson.edu [lin-web.clarkson.edu]

e 12. Registration Dossier - ECHA [echa.europa.eu]

» To cite this document: BenchChem. [Managing respiratory and eye irritation from 1,3-
Dichlorobutane exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052869#managing-respiratory-and-eye-irritation-
from-1-3-dichlorobutane-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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